Cas no 1590409-72-5 (8-Bromo-5-methoxypyrido[3,4-b]pyrazine)
1590409-72-5 structure
Product Name:8-Bromo-5-methoxypyrido[3,4-b]pyrazine
CAS No:1590409-72-5
MF:C8H6BrN3O
MW:240.056740283966
CID:4827483
Update Time:2023-08-19
8-Bromo-5-methoxypyrido[3,4-b]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-5-methoxypyrido[3,4-b]pyrazine
- AMY17472
- COC1=NC=C(Br)C2=C1N=CC=N2
- 8-Bromo-5-methoxy-pyrido[3,4-b]pyrazine
-
- Inchi: 1S/C8H6BrN3O/c1-13-8-7-6(5(9)4-12-8)10-2-3-11-7/h2-4H,1H3
- InChI Key: IYOITLBKHGCADS-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C2C1=NC=CN=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- XLogP3: 1.1
- Topological Polar Surface Area: 47.9
8-Bromo-5-methoxypyrido[3,4-b]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029198100-1g |
8-Bromo-5-methoxypyrido[3,4-b]pyrazine |
1590409-72-5 | 95% | 1g |
729.28 USD | 2021-06-01 | |
| Chemenu | CM506830-1g |
8-Bromo-5-methoxypyrido[3,4-b]pyrazine |
1590409-72-5 | 97% | 1g |
$*** | 2023-03-30 |
8-Bromo-5-methoxypyrido[3,4-b]pyrazine Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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